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Compound of Interest

Compound Name: 3,6-Dimethyldecane

Cat. No.: B102459

Essential Safety and Handling Guide for 3,6-
Dimethyldecane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,6-Dimethyldecane in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:
e Name: 3,6-Dimethyldecane
e CAS Number: 17312-53-7[1][2]

e Molecular Formula: C12H26[3]

Immediate Safety and Hazard Information

3,6-Dimethyldecane is a flammable liquid and poses a significant aspiration hazard.[4]
Repeated exposure may cause skin dryness or cracking.

Hazard Classification:

e Flammable Liquid: Category 3
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e Aspiration Hazard: Category 1
Precautionary Statements:

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]
Keep the container tightly closed.[5] Ground and bond container and receiving equipment.[5]
Use explosion-proof electrical, ventilating, and lighting equipment. Use only non-sparking
tools.[5] Take precautionary measures against static discharge.[5] Wear protective gloves,
eye protection, and face protection.[4]

o Response: If swallowed, immediately call a poison center or doctor. Do NOT induce
vomiting.[4] If on skin or hair, take off immediately all contaminated clothing and rinse the
skin with water.

o Storage: Store in a well-ventilated place. Keep cool.[4]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[4]

: o :

Property Value

Molecular Weight 170.33 g/mol [3]

) 46 °C/ 114.8 °F (for Decane, a similar
Flash Point
hydrocarbon)[6]

210 °C /410 °F (for Decane, a similar

Autoignition Temperature
hydrocarbon)[6]

Explosion Limits (in air) Lower: 0.7 vol %, Upper: 5.4 vol % (for Decane,
xplosion Limits (in air
P a similar hydrocarbon)[6]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:
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Always handle 3,6-Dimethyldecane in a well-ventilated area, preferably inside a certified
chemical fume hood to minimize inhalation exposure.[7]

Ensure all equipment used for transferring the substance is properly grounded to prevent
static discharge.[7]

. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are
recommended for handling aliphatic hydrocarbons.[8][9]

Eye and Face Protection: Use safety glasses with side shields or chemical splash goggles.
[8] A face shield may be required for splash hazards.[8][10]

Skin and Body Protection: Wear a lab coat or chemical-resistant coveralls.[10]

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
respirator with an appropriate organic vapor cartridge.

. Handling and Storage:

Keep the container tightly closed when not in use.[5]
Store in a cool, dry, well-ventilated area designated for flammable liquids.[5][6]
Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Use only non-sparking tools when opening and handling containers.[5][6]

Disposal Plan: Step-by-Step Waste Management

1

. Waste ldentification and Collection:

Collect waste 3,6-Dimethyldecane in a designated, properly labeled, and sealed container.
The container must be compatible with hydrocarbons.

Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b102459?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_2_3_6_Trimethylundecane_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_3_6_Trimethylundecane_A_Procedural_Guide.pdf
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.epa.gov/emergency-response/personal-protective-equipment
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR2375_msds.pdf
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://www.benchchem.com/product/b102459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

2. Storage of Chemical Waste:

» Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated.

e The storage area must be designed for flammable liquids and be away from sources of
ignition and incompatible materials like strong oxidizing agents.[6]

3. Final Disposal:
» Disposal must be carried out by a licensed hazardous waste disposal company.[7]
e Do not pour 3,6-Dimethyldecane down the drain or dispose of it in regular trash.[6][7]

e The primary method of disposal for this type of chemical is incineration at a permitted
hazardous waste facility.[7]

» Provide the waste disposal company with a complete and accurate Safety Data Sheet (SDS)
for the waste material.

Experimental Workflow and Safety Procedures
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Workflow for Handling 3,6-Dimethyldecane
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Caption: A workflow diagram outlining the key steps for the safe handling and disposal of 3,6-
Dimethyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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